Cas no 898781-80-1 (4'-Fluoro-2-thiomorpholinomethyl benzophenone)

• Product Name: 4'-Fluoro-2-thiomorpholinomethyl benzophenone
• CAS No: 898781-80-1
• MF: C₁₈H₁₈FNOS
• MW: 315.405026912689
• MDL: MFCD03842763
• CID: 871613
• PubChem ID: 24725424
• Update Time: 2025-09-21

4'-Fluoro-2-thiomorpholinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• (4-fluorophenyl)-[2-(thiomorpholin-4-ylmethyl)phenyl]methanone
• 4'-FLUORO-2-THIOMORPHOLINOMETHYL BENZOPHENONE
• MFCD03842763
• 4'-FLUORO-2-THIOMORPHOLINOMETHYLBENZOPHENONE
• (4-Fluorophenyl){2-[(thiomorpholin-4-yl)methyl]phenyl}methanone
• DTXSID40643819
• 898781-80-1
• A915882
• AKOS016021192
• 4'-Fluoro-2-thiomorpholinomethyl benzophenone

• MDL： MFCD03842763
• Inchi： 1S/C18H18FNOS/c19-16-7-5-14(6-8-16)18(21)17-4-2-1-3-15(17)13-20-9-11-22-12-10-20/h1-8H,9-13H2
• InChI Key： SQTIZVNBXWDJOJ-UHFFFAOYSA-N
• SMILES： S1CCN(CC2=CC=CC=C2C(C2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Exact Mass: 315.10900
• Monoisotopic Mass: 315.10931353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 45.61000
• LogP: 3.54340

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones